Cas no 61096-86-4 (Benzaldehyde, 4-butoxy-, oxime)

• Product Name: Benzaldehyde, 4-butoxy-, oxime
• CAS No: 61096-86-4
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 492115
• Update Time: 2026-04-29

Benzaldehyde, 4-butoxy-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-butoxy-, oxime
• 4-BUTOXY BENZALDEHYDE OXIME
• N-[(4-butoxyphenyl)methylidene]hydroxylamine

Computed Properties

• Exact Mass: 193.11035

Experimental Properties

• PSA: 41.82

Additional information on Benzaldehyde, 4-butoxy-, oxime

Research Brief on Benzaldehyde, 4-butoxy-, oxime (CAS: 61096-86-4) in Chemical and Biomedical Applications

Benzaldehyde, 4-butoxy-, oxime (CAS: 61096-86-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and chemical synthesis. The oxime functional group, in particular, has garnered attention for its versatility in forming stable derivatives and its role in various biochemical processes.

Recent studies have explored the synthetic pathways and biological activities of Benzaldehyde, 4-butoxy-, oxime. A 2023 publication in the *Journal of Medicinal Chemistry* highlighted its utility as a precursor in the synthesis of novel antimicrobial agents. The study demonstrated that derivatives of this compound exhibited moderate to strong activity against Gram-positive bacteria, suggesting its potential as a scaffold for developing new antibiotics. The researchers employed a combination of computational modeling and in vitro assays to optimize the compound's structure for enhanced efficacy.

In addition to its antimicrobial properties, Benzaldehyde, 4-butoxy-, oxime has been investigated for its role in catalysis and material science. A 2024 study published in *ACS Catalysis* reported its use as a ligand in transition metal-catalyzed reactions, where it facilitated the efficient synthesis of chiral intermediates for pharmaceutical applications. The study emphasized the compound's ability to stabilize reactive intermediates, thereby improving reaction yields and selectivity.

The pharmacokinetic profile of Benzaldehyde, 4-butoxy-, oxime has also been a focus of recent research. A preclinical study conducted in 2023 evaluated its metabolic stability and toxicity in animal models. The results indicated that the compound exhibited favorable metabolic stability, with minimal cytotoxicity observed at therapeutic concentrations. These findings support its potential as a candidate for further drug development, particularly in the design of prodrugs and targeted therapies.

Despite these promising results, challenges remain in the large-scale synthesis and formulation of Benzaldehyde, 4-butoxy-, oxime. A 2024 review in *Organic Process Research & Development* discussed the scalability of its synthesis, noting the need for optimized reaction conditions to reduce byproduct formation. The review also highlighted the importance of developing greener synthetic routes to align with sustainable chemistry principles.

In conclusion, Benzaldehyde, 4-butoxy-, oxime (CAS: 61096-86-4) represents a versatile compound with broad applications in chemical biology and pharmaceutical research. Its antimicrobial, catalytic, and pharmacokinetic properties make it a valuable subject for ongoing and future studies. Further research is warranted to address synthesis challenges and explore its full therapeutic potential.